Unprecedented high selectivity of n-hexane dehydroaromatization to benzene over metal-free phosphorus-doped activated carbon catalysts†
Chemical Communications Pub Date: 2021-02-18 DOI: 10.1039/D1CC00396H
Abstract
Phosphorus-doped activated carbon is reported for the first time as a highly selective catalyst for n-hexane dehydroaromatization to benzene and hydrogen with 100% n-hexane conversion and 97% benzene selectivity. The weak/medium-strength acidic centres composed of (CO)(C)–P(O)(OH) units on the catalyst surface would be the catalytic active sites. This work provides a new alternative in the preparation of metal-free catalysts for the highly selective functionalization of C–H bonds of n-alkanes.
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Journal Name：Chemical Communications
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CAS no.: 10445-91-7
